Cas no 1807229-09-9 (Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate)

• Product Name: Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate
• CAS No: 1807229-09-9
• MF: C₁₂H₁₁BrFNO₂
• MW: 300.123646020889
• CID: 4945625
• Update Time: 2025-11-03

Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate

• Inchi： 1S/C12H11BrFNO2/c1-2-17-12(16)5-8-3-9(6-13)11(14)4-10(8)7-15/h3-4H,2,5-6H2,1H3
• InChI Key： TVPRYMWUKCUCBW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C#N)C(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate

Comprehensive Overview of Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate (CAS No. 1807229-09-9)

Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate (CAS No. 1807229-09-9) is a specialized organic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a fluorophenyl backbone, makes it a versatile building block for designing advanced molecules. Researchers and industry professionals frequently search for this compound due to its role in developing bioactive molecules and small-molecule drugs, aligning with current trends in precision medicine and sustainable chemistry.

The compound's synthetic utility stems from its ability to undergo nucleophilic substitution reactions at the bromomethyl site, while the cyano and ester groups offer additional reactivity for further derivatization. This multi-functional nature has sparked interest in platforms like PubMed and Reaxys, where queries about "fluorinated phenylacetate derivatives" or "bromomethyl-cyano compound applications" are rising. Notably, its 4-fluorophenyl moiety is particularly relevant in drug discovery, as fluorination often enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry forums.

From an industrial perspective, Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate is valued for its role in optimizing green chemistry processes. With growing emphasis on atom economy and catalytic efficiency, this compound's potential in one-pot syntheses and tandem reactions is frequently explored. Environmental concerns have also driven searches for "eco-friendly bromomethylation methods," where this compound serves as a benchmark. Its compatibility with Pd-catalyzed cross-coupling reactions further aligns with the demand for C-C bond-forming strategies in API manufacturing.

Analytical characterization of CAS No. 1807229-09-9 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques commonly discussed in QC/QA workflows. The compound's crystalline form and storage stability are additional focus areas, especially for users seeking "long-term storage conditions for cyano esters." Recent patent literature highlights its use in kinase inhibitor scaffolds, connecting it to trending research on targeted cancer therapies.

In summary, Ethyl 5-bromomethyl-2-cyano-4-fluorophenylacetate bridges academic innovation and industrial applications, addressing contemporary needs in drug design, process chemistry, and material science. Its structural motifs resonate with current explorations of halogen-bonding interactions and fluorine effects in molecular design—ensuring sustained relevance in high-impact research.